![molecular formula C17H13N B2962435 1H-Indole, 2-phenyl-1-(2-propyn-1-yl)- CAS No. 1409942-35-3](/img/structure/B2962435.png)
1H-Indole, 2-phenyl-1-(2-propyn-1-yl)-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1H-Indole, 2-phenyl-1-(2-propyn-1-yl)- is a compound with the molecular formula C14H11N . It’s a type of indole, which is a heterocyclic compound. Indoles are known for their wide-ranging biological activity and are found in many important synthetic drug molecules .
Molecular Structure Analysis
The molecular structure of 1H-Indole, 2-phenyl-1-(2-propyn-1-yl)- can be viewed as a 2D Mol file or a computed 3D SD file . The 3D structure provides a more detailed view of the spatial arrangement of atoms in the molecule .Scientific Research Applications
Antiproliferative Activities
Indole derivatives have been synthesized and evaluated for their ability to destabilize microtubules and exhibit antiproliferative activities against cancer cells. This application is crucial in the development of potential cancer therapies .
Microbial Treatment
The biologically active properties of indole derivatives make them attractive for treating various microbes, contributing to their application in antimicrobial therapies .
Treatment of Disorders
Indoles, both natural and synthetic, show vital properties that are beneficial for treating different types of disorders in the human body, including neurological disorders .
Anti-HIV Properties
Novel indolyl derivatives have been investigated for their potential as anti-HIV agents through molecular docking studies, highlighting their role in antiviral research .
Antitubercular Activity
Derivatives of indole have been prepared and investigated for their in vitro antitubercular activity against Mycobacterium tuberculosis and Mycobacterium bovis, indicating their importance in combating tuberculosis .
Drug Molecule Development
The indole scaffold is found in many important synthetic drug molecules, which bind with high affinity to multiple receptors, aiding in the development of new therapeutic derivatives .
Future Directions
properties
IUPAC Name |
2-phenyl-1-prop-2-ynylindole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13N/c1-2-12-18-16-11-7-6-10-15(16)13-17(18)14-8-4-3-5-9-14/h1,3-11,13H,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVBXSMJKFLTLOT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCN1C2=CC=CC=C2C=C1C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1H-Indole, 2-phenyl-1-(2-propyn-1-yl)- |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.